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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12281969

An In-depth Overview of the Chemical Properties, Biological Activity, and Research
Applications of a Versatile Triazine Dye

Introduction

Reactive Green 19 is a synthetic anionic dye belonging to the dichlorotriazine class of reactive
dyes.[1] Historically utilized in the textile industry for its ability to form covalent bonds with
cellulosic fibers, its unique chemical structure and reactive properties have garnered interest in
various scientific research and development domains. This technical guide provides a
comprehensive overview of the chemical structure, molecular weight, known biological
activities, and potential applications of Reactive Green 19 for researchers, scientists, and drug
development professionals.

Chemical Structure and Physicochemical Properties

Reactive Green 19 is a complex polyaromatic molecule characterized by multiple sulfonate
groups, which confer water solubility, and two reactive dichlorotriazine moieties. These triazine
rings are the key to its reactivity, allowing for nucleophilic substitution reactions with hydroxyl,
amino, and thiol groups present in biomolecules.

Chemical and Physical Data of Reactive Green 19
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Property Value Reference

hexasodium;(6E)-4-amino-3-
[[4-[[4-chloro-6-(3-
sulfonatoanilino)-1,3,5-triazin-
2-ylJamino]-2-
sulfonatophenyl]diazenyl]-6-

IUPAC Name [[4-[[4-chloro-6-(3- [2]
sulfonatoanilino)-1,3,5-triazin-
2-ylJamino]-2-
sulfonatophenyllhydrazinyliden

e]-5-oxonaphthalene-2,7-

disulfonate
Molecular Formula C40H23CI2N15Na6019S6 [1]
Molecular Weight 1418.94 g/mol [1]
CAS Number 61931-49-5 [1]
Appearance Blue-green powder [1]
Solubility 120 g/L in water at 20°C [1]
Hydrogen Bond Donor Count 6 [3]
CH:);i:[gen Bond Acceptor a4 3]
Rotatable Bond Count 12 [3]
Topological Polar Surface Area 611 A2 [3]
walt text

Biological Activity and Toxicological Profile

The biological activity of Reactive Green 19 is primarily linked to its reactive nature and its
ability to interact with biological macromolecules.

Cytotoxicity and Genotoxicity
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Studies have shown that Reactive Green 19 exhibits cytotoxic effects. In vitro experiments
using human cell lines have demonstrated concentration-dependent cytotoxicity in both
immortalized human keratinocyte (HaCaT) and hepatic (HepaRG) cell lines.[4] The molecular
weight of reactive dyes may be a contributing factor to their cytotoxic potential.[4]

Of significant interest to researchers is the genotoxic potential of Reactive Green 19. It has
been reported to cause DNA damage in human skin models.[5] The mechanism of DNA
damage by reactive species can involve the direct oxidation of DNA bases, particularly
guanine, which has the lowest oxidation potential.[5] This can lead to the formation of lesions
such as 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG), a promutagenic lesion.[6] The
presence of reactive electrophilic groups in the dye molecule could also lead to the formation of
DNA adducts, further contributing to its genotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Characterization of Coupled Ground State and Excited State Equilibria by Fluorescence
Spectral Deconvolution - PMC [pmc.ncbi.nlm.nih.gov]

o 2. worlddyevariety.com [worlddyevariety.com]

» 3. Effect of Enzyme Inhibition on Enzymatic Reaction - Creative Enzymes [creative-
enzymes.com]

e 4.icgeb.org [icgeb.org]

» 5. DNA damage by reactive species: Mechanisms, mutation and repair - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. The interplay of DNA damage and repair, gene expression, and mutagenesis in
mammalian cells during oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Reactive Green 19: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12281969#reactive-green-19-chemical-structure-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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